Cas no 145401-47-4 (6-Eicosenoic acid,2-amino-3,4,5-trihydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3R,4R,5S,6E)-)

6-Eicosenoic acid,2-amino-3,4,5-trihydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3R,4R,5S,6E)- structure
145401-47-4 structure
Product Name:6-Eicosenoic acid,2-amino-3,4,5-trihydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3R,4R,5S,6E)-
CAS No:145401-47-4
MF:C21H39NO7
MW:417.536867380142
CID:202717
PubChem ID:6439482
Update Time:2025-04-19

6-Eicosenoic acid,2-amino-3,4,5-trihydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3R,4R,5S,6E)- Chemical and Physical Properties

Names and Identifiers

    • 6-Eicosenoic acid,2-amino-3,4,5-trihydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3R,4R,5S,6E)-
    • (E)-2-amino-3,4,5-trihydroxy-2-(hydroxymethyl)-14-oxoicos-6-enoic acid
    • (6E)-2-amino-3,4,5-trihydroxy-2-(hydroxymethyl)-14-oxoicos-6-enoic acid
    • 6-Eicosenoic acid, 2-amino-3,4,5-trihydroxy-2-(hydroxymethyl)-14-oxo-
    • Sphingofungin E
    • 145401-47-4
    • Inchi: 1S/C21H39NO7/c1-2-3-4-9-12-16(24)13-10-7-5-6-8-11-14-17(25)18(26)19(27)21(22,15-23)20(28)29/h11,14,17-19,23,25-27H,2-10,12-13,15,22H2,1H3,(H,28,29)/b14-11+
    • InChI Key: UKUPHONHODZPDA-SDNWHVSQSA-N
    • SMILES: OC(C(C(/C=C/CCCCCCC(CCCCCC)=O)O)O)C(C(=O)O)(CO)N

Computed Properties

  • Exact Mass: 417.27277
  • Monoisotopic Mass: 417.272653
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 18
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 161
  • XLogP3: -1.3

Experimental Properties

  • Density: 1.174
  • Boiling Point: 675.4°C at 760 mmHg
  • Flash Point: 362.3°C
  • Refractive Index: 1.534
  • PSA: 161.31
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